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Compound of Interest

Compound Name: WY-135
CAS No.: 2163060-83-9
Cat. No.: B3028517

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

Introduction

WY-135 is a potent dual inhibitor of Anaplastic Lymphoma Kinase (ALK) and ROS1 tyrosine
kinases.[1] With IC50 values of 1.4 nM for ALK and 1.1 nM for ROS1, WY-135 serves as a
valuable tool for studying the roles of these kinases in normal physiology and in oncogenesis.
[1] This document provides detailed protocols for the dissolution of WY-135 and its application

in common in vitro assays.

Chemical Properties

A summary of the key chemical properties of WY-135 is provided in the table below.
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Property Value

CAS Number 2163060-83-9
Molecular Formula C28H34CIN903S
Molecular Weight 612.15 g/mol
Appearance Solid powder
Purity >98%

Dissolution Protocol

Materials:

e WY-135 powder

e Dimethyl sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes or vials
» Vortex mixer

o Water bath or heat block (optional)

 Ultrasonic bath (optional)

Procedure for Preparing a 10 mM Stock Solution:

e Weighing: Accurately weigh the desired amount of WY-135 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 6.12

mg of WY-135.

e Solvent Addition: Add the calculated volume of DMSO to the tube. For a 10 mM stock
solution from 6.12 mg of WY-135, add 1 mL of DMSO.

» Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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e Enhancing Solubility (if necessary): If the compound does not fully dissolve, warm the

solution to 37°C for 5-10 minutes and vortex again. Sonication in an ultrasonic bath for a few

minutes can also aid in dissolution.

 Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. If necessary, the solution can be sterilized by filtration

through a 0.22 um DMSO-compatible syringe filter.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).

Experimental Protocols
Cell Culture and Treatment

Cell Lines:

The following table summarizes the anti-proliferative activity of WY-135 in various human

cancer cell lines.[1]

Cell Line Cancer Type Target IC50 (uM)
Anaplastic Large Cell

KARPAS-299 NPM-ALK 0.021
Lymphoma
Non-Small Cell Lung

NCI-H2228 EML4-ALK 0.095
Cancer
Non-Small Cell Lung

HCC78 SLC34A2-ROS1 0.04
Cancer
Non-Small Cell Lung

A549 EGFR >1
Cancer
Large Cell Lung

NCI-H460 >1

Cancer

Protocol for Cell Treatment:
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o Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates for proliferation
assays) at a density that allows for logarithmic growth during the experiment.

e Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the WY-
135 stock solution. Prepare serial dilutions of WY-135 in complete cell culture medium to
achieve the desired final concentrations. Ensure the final DMSO concentration in the culture
medium is kept constant across all treatments (including vehicle control) and is typically
below 0.1% to avoid solvent-induced toxicity.

o Cell Treatment: Remove the existing culture medium from the cells and replace it with the
medium containing the various concentrations of WY-135 or a vehicle control (medium with
the same final concentration of DMSO).

 Incubation: Incubate the cells for the desired period (e.g., 72 hours for a proliferation assay).

e Assay: Proceed with the planned downstream analysis, such as a cell viability assay (e.qg.,
MTT, CellTiter-Glo®) or western blotting for pathway analysis.

Signaling Pathways

WY-135 inhibits the ALK and ROS1 receptor tyrosine kinases, which are known to activate
several downstream signaling pathways involved in cell proliferation, survival, and
differentiation. The primary pathways affected include the RAS-MAPK, PI3K-AKT, and JAK-
STAT pathways.
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Caption: ALK Signaling Pathway and Inhibition by WY-135.
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Caption: ROS1 Signaling Pathway and Inhibition by WY-135.
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Experimental Workflow

The following diagram illustrates a general workflow for a cell-based experiment using WY-135.
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Caption: General workflow for a cell-based experiment with WY-135.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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